Cas no 1565738-33-1 (3-Amino-5-bromo-1-(2-cyclopropylethyl)-1,4-dihydropyridin-4-one)

• Product Name: 3-Amino-5-bromo-1-(2-cyclopropylethyl)-1,4-dihydropyridin-4-one
• CAS No: 1565738-33-1
• MF: C₁₀H₁₃BrN₂O
• MW: 257.127021551132
• CID: 5711943
• PubChem ID: 103961862
• Update Time: 2025-05-25

3-Amino-5-bromo-1-(2-cyclopropylethyl)-1,4-dihydropyridin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-5-bromo-1-(2-cyclopropylethyl)-1,4-dihydropyridin-4-one
• 1565738-33-1
• EN300-1107046
• 4(1H)-Pyridinone, 3-amino-5-bromo-1-(2-cyclopropylethyl)-
• 3-Amino-5-bromo-1-(2-cyclopropylethyl)-1,4-dihydropyridin-4-one

• Inchi： 1S/C10H13BrN2O/c11-8-5-13(4-3-7-1-2-7)6-9(12)10(8)14/h5-7H,1-4,12H2
• InChI Key： GHTXJAYSNONPFU-UHFFFAOYSA-N
• SMILES： BrC1C(C(=CN(C=1)CCC1CC1)N)=O

Computed Properties

• Exact Mass: 256.02113g/mol
• Monoisotopic Mass: 256.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• Density: 1.555±0.06 g/cm3(Predicted)
• Boiling Point: 332.2±42.0 °C(Predicted)
• pka: 3.24±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 3-Amino-5-bromo-1-(2-cyclopropylethyl)-1,4-dihydropyridin-4-one

Introduction to 3-Amino-5-bromo-1-(2-cyclopropylethyl)-1,4-dihydropyridin-4-one (CAS No. 1565738-33-1) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 3-Amino-5-bromo-1-(2-cyclopropylethyl)-1,4-dihydropyridin-4-one, identified by its CAS number 1565738-33-1, represents a significant advancement in the realm of chemical biology and medicinal chemistry. This heterocyclic molecule, characterized by its pyridinone core and functionalized with amino, bromo, and cyclopropylethyl substituents, has garnered considerable attention due to its versatile structural framework and promising pharmacological properties. The unique combination of these substituents not only enhances its binding affinity but also opens up novel avenues for therapeutic intervention.

In recent years, the development of small-molecule inhibitors has been revolutionized by the incorporation of diverse structural motifs into drug candidates. The pyridinone scaffold, a privileged structure in medicinal chemistry, has demonstrated remarkable efficacy in modulating various biological targets. Specifically, derivatives of dihydropyridines have been extensively studied for their potential in cardiovascular diseases, neurodegenerative disorders, and inflammatory conditions. The presence of an amino group at the 3-position and a bromo atom at the 5-position in this compound introduces additional opportunities for selective interaction with biological receptors, thereby improving drug specificity and reducing off-target effects.

The cyclopropylethyl side chain appended to the 1-position of the dihydropyridine ring further contributes to the compound's pharmacological profile. Cyclopropane moieties are known to enhance metabolic stability and binding affinity by introducing rigidity into the molecular structure. This feature is particularly valuable in drug design, as it allows for fine-tuning of interactions with protein targets. Moreover, the cyclopropylethyl group can serve as a handle for further chemical modifications, enabling the synthesis of analogues with tailored properties.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in optimizing drug candidates. Computational modeling and experimental validations have demonstrated that subtle modifications in the core scaffold can significantly alter pharmacokinetic parameters and therapeutic efficacy. The 3-Amino-5-bromo-1-(2-cyclopropylethyl)-1,4-dihydropyridin-4-one molecule exemplifies this principle, as its design incorporates multiple functional groups that can be systematically modified to explore new chemical space.

One of the most compelling aspects of this compound is its potential application in targeting kinase enzymes, which are central to numerous signaling pathways involved in cancer progression and inflammation. Kinases are known to be druggable targets due to their critical role in cell proliferation and survival. The pyridinone core provides a suitable platform for designing kinase inhibitors by allowing precise placement of hydrogen bonding donors and acceptors at key positions within the active site. Additionally, the bromo substituent can engage in halogen bonding interactions with conserved residues in kinase structures, further enhancing binding affinity.

Emerging research also suggests that this compound may exhibit anti-inflammatory properties. Inflammatory pathways are dysregulated in various chronic diseases, including rheumatoid arthritis and atherosclerosis. By modulating key inflammatory mediators such as cyclooxygenase (COX) or lipoxygenase (LOX), small-molecule inhibitors like this one could offer therapeutic benefits. Preliminary data indicate that derivatives of dihydropyridines can interact with inflammatory enzymes through their aromatic rings and heterocyclic cores, leading to reduced pro-inflammatory cytokine production.

The synthesis of 3-Amino-5-bromo-1-(2-cyclopropylethyl)-1,4-dihydropyridin-4-one involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high purity standards. Key synthetic steps include condensation reactions to form the dihydropyridine ring system followed by functionalization at specific positions using bromination and amination techniques. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, aligning with green chemistry principles.

In conclusion, the compound 3-Amino-5-bromo-1-(2-cyclopropylethyl)-1,4-dihydropyridin-4-one (CAS No. 1565738-33-1) represents a promising candidate for further exploration in drug discovery. Its unique structural features offer multiple advantages for designing next-generation therapeutics targeting kinases and inflammatory pathways. As research continues to uncover new biological functions and mechanisms, this molecule is poised to play a significant role in advancing our understanding of disease processes and developing innovative treatment strategies.